Cas no 2094279-11-3 (1H-Pyrazole-4-propanoic acid, α-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-1-methyl-)

• Product Name: 1H-Pyrazole-4-propanoic acid, α-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-1-methyl-
• CAS No: 2094279-11-3
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 6055663
• PubChem ID: 126805439
• Update Time: 2025-06-08

1H-Pyrazole-4-propanoic acid, α-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanoic acid, α-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-1-methyl-
• EN300-624046
• AKOS033594779
• 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-((1-methyl-1H-pyrazol-4-yl)methyl)propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanoic acid
• 2094279-11-3

• Inchi： 1S/C23H23N3O4/c1-26-13-15(11-25-26)10-16(22(27)28)12-24-23(29)30-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,11,13,16,21H,10,12,14H2,1H3,(H,24,29)(H,27,28)
• InChI Key： QRBRWXDSSLZBEA-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CC(CNC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(O)=O)C=N1

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 653.9±55.0 °C(Predicted)
• pka: 4.22±0.11(Predicted)

Additional information on 1H-Pyrazole-4-propanoic acid, α-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-1-methyl-

1H-Pyrazole-4-propanoic Acid, α-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-1-methyl-

The compound 1H-Pyrazole-4-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-1-methyl-, with the CAS number 2094279-11-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and drug delivery systems.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The pyrazole moiety is further substituted with a propanoic acid group at the 4-position, introducing carboxylic acid functionality. The α-position of the propanoic acid group is substituted with a complex side chain that includes a fluorenylmethoxycarbonyl (Fmoc) group and a methyl group. This substitution pattern not only enhances the molecule's stability but also imparts unique electronic and steric properties.

The Fmoc group, which is a well-known protecting group in peptide synthesis, plays a crucial role in modulating the reactivity of the compound. The presence of this group allows for precise control over the molecule's reactivity during synthetic procedures, making it an invaluable tool in organic synthesis. Recent studies have demonstrated that this compound can serve as a versatile building block for constructing complex molecules with tailored functionalities.

In terms of applications, this compound has shown promise in the development of advanced materials, particularly in the realm of self-healing polymers and stimuli-responsive systems. The Fmoc group's ability to undergo reversible cleavage under specific conditions enables the creation of materials that can respond dynamically to environmental changes. For instance, researchers have explored its use in creating polymers that can heal themselves upon exposure to light or heat.

Beyond materials science, this compound has also found applications in drug delivery systems. Its unique structure allows for the incorporation of bioactive molecules into nanoscale carriers, enhancing drug targeting and delivery efficiency. Recent advancements in nanotechnology have leveraged this compound's properties to develop more effective drug delivery platforms.

From a synthetic standpoint, the preparation of 1H-Pyrazole-4-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-1-methyl- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The synthesis typically begins with the formation of the pyrazole ring through condensation reactions, followed by functionalization to introduce the Fmoc group and other substituents.

Recent research has focused on optimizing the synthesis of this compound to improve yield and reduce production costs. Innovations in catalytic asymmetric synthesis have enabled more efficient routes to this molecule, making it more accessible for large-scale applications.

In conclusion, 1H-Pyrazole-4-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-1-methyl- stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties continue to drive innovation across multiple disciplines, cementing its role as a key player in contemporary scientific research.